Cas no 90432-00-1 (2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, diazotized, coupled with diazotized 2-((4-aminophenyl)amino)-5-nitrobenzenesulfonic acid, diazotized 4-nitrobenzenamine and resorcinol, potassium sodium salts)

• Product Name: 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, diazotized, coupled with diazotized 2-((4-aminophenyl)amino)-5-nitrobenzenesulfonic acid, diazotized 4-nitrobenzenamine and resorcinol, potassium sodium salts
• CAS No: 90432-00-1
• MF: C₁₀H₉NO₇S₂
• MW: 319.310960531235
• CID: 806718
• PubChem ID: 7009
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, diazotized, coupled with diazotized 2-((4-aminophenyl)amino)-5-nitrobenzenesulfonic acid, diazotized 4-nitrobenzenamine and resorcinol, potassium sodium salts Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, diazotized, coupled with diazotized 2-((4-aminophenyl)amino)-5-nitrobenzenesulfonic acid, diazotized 4-nitrobenzenamine and resorcinol, potassium sodium salts
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, diazotized, coupled with diazotized 2-((4-aminophenyl)amino)-5-nitrobenze
• 90431-97-3
• APRRQJCCBSJQOQ-UHFFFAOYSA-N
• 2,2,4,4-TETRAMETHYL-3-PENTANONEOXIME
• 3I0
• 4WUM31ES4U
• DTXSID0046981
• H-Acid
• NSC 190492
• 4-Amino-5-hydroxy-naphthalene-2,7-disulfonic acid; sodium salt
• 1-hydroxy-8-amino-3,6-disulphonaphthalene
• NSC-190492
• WLN: L66J BZ DSWQ HSWQ JQ
• MFCD00035728
• Kyselina 8-amino-1-naftol-3,6-disulfonova
• 1-amino-8-hydroxy-naphthalene-3,6-disulphonic acid
• C.I. 35570
• 1-Naphthol-8-amino-3,6-disulfonic acid
• UNII-4WUM31ES4U
• FT-0648268
• SCHEMBL150291
• 5-amino-4-hydroxynaphthalene-2,7-disulfonic acid
• 4-amino-5-hydroxy-naphthalene-2,7-disulfonic acid
• BDBM50000035
• 8-HYDROXY-3,6-DISULFO-1-NAPHTHYLAMINE
• Kyselina H
• 1-Amino-8-naphthol-3,6-disulfonic acid
• 2, 4-amino-5-hydroxy-
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,coupled with diazotized 3,3'-dichloro[1,1'-biphenyl]-4,4'-diamine and 5,5'-oxybis[1,3-benzenediol],sodium salts
• EINECS 201-975-7
• 94552-30-4
• AM20060605
• 4-14-00-02824 (Beilstein Handbook Reference)
• CHEMBL60494
• 2,7-NAPHTHALENEDISULFONIC ACID, 4-AMINO-5-HYDROXY-
• 4-amino-5-hydroxy-naphthalene-2,7-disulfonic acid;Sodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate Hydrate
• Kyselina H [Czech]
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,diazotized,coupled with diazotized 2-[(4-aminophenyl)amino]-5-nitrobenzenesulfonic acid,diazotized 4-nitrobenzenamine and resorcinol,potassium so
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid
• 1-Amino-8-hydroxynaphthalene-3,6-disulphonic acid
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid monosodium salt hydrate, 85%
• H acid
• Kyselina 8-amino-1-naftol-3,6-disulfonova [Czech]
• 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid
• 98073-05-3
• O11155
• Q906915
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,diazotized,coupled with diazotized 3,3'-dichloro[1,1'-biphenyl]-4,4'-diamine and 5,5'-oxybis[1,3-benzenediol],sodium salts
• 90432-00-1
• 1-hydroxy-8-aminonaphthalene-3,6-disulphonic acid
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid monosodium salt hydrate
• Kyselina 1-amino-8-naftol-3,6-disulfonova
• 90-20-0
• AC-23997
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,coupled with diazotized 4-nitrobenzenamine and resorcinol
• 1-Amino-8-hydroxynaphthalene-3,6-disulfonic acid
• EC 201-975-7
• BRN 2225829
• 4-Amino-5-hydroxynaphthalene-2,7-disulphonic acid
• NS00006582
• AKOS015855589
• 98072-99-2
• 4-amino-5-hydroxynaphthalene-2,7-disulfonicacid
• SULFONPHTHOL
• Kyselina 1-amino-8-naftol-3,6-disulfonova [Czech]
• 1-NAPHTHOL-8-AMINO-3,6-DISULFONIC ACID [MI]
• 4-Amino-5-hydroxy-naphthalene-2,7-disulfonic acidMonosodium salt
• DS-13009
• Q-200430
• A843466
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,coupled with 6-amino-4-hydroxy-2-naphthalenesulfonic acid and diazotized 2-(4-aminophenyl)-1H-benzimidazol-5-amine
• NSC190492

• Inchi： 1S/C10H9NO7S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18)
• InChI Key： APRRQJCCBSJQOQ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C2C(=CC(=CC2=C1)S(=O)(=O)O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 318.98204397g/mol
• Monoisotopic Mass: 318.98204397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 172Ų